Cas no 1807424-92-5 (4-Bromo-3-(2-chloropropanoyl)cinnamic acid)

• Product Name: 4-Bromo-3-(2-chloropropanoyl)cinnamic acid
• CAS No: 1807424-92-5
• MF: C₁₂H₁₀BrClO₃
• MW: 317.563002109528
• CID: 4979660
• Update Time: 2025-07-23

4-Bromo-3-(2-chloropropanoyl)cinnamic acid Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-3-(2-chloropropanoyl)cinnamic acid

• Inchi： 1S/C12H10BrClO3/c1-7(14)12(17)9-6-8(2-4-10(9)13)3-5-11(15)16/h2-7H,1H3,(H,15,16)/b5-3+
• InChI Key： OSTWWKUIKSSRFJ-HWKANZROSA-N
• SMILES： BrC1=CC=C(/C=C/C(=O)O)C=C1C(C(C)Cl)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 330
• XLogP3: 3.3
• Topological Polar Surface Area: 54.4

Additional information on 4-Bromo-3-(2-chloropropanoyl)cinnamic acid

Introduction to 4-Bromo-3-(2-chloropropanoyl)cinnamic acid (CAS No. 1807424-92-5)

4-Bromo-3-(2-chloropropanoyl)cinnamic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. With the CAS number 1807424-92-5, this molecule represents a unique structural motif that combines bromine and chlorine substituents with a cinnamic acid backbone, making it a versatile intermediate for the development of novel therapeutic agents. The presence of both halogen atoms enhances its reactivity, allowing for diverse functionalization strategies that are critical in drug discovery pipelines.

The compound’s structure, featuring a bromo group at the fourth position and a chloropropanoyl side chain at the third position of the cinnamic acid scaffold, positions it as a valuable building block for synthetic chemists. The chloropropanoyl moiety, in particular, introduces a polar and reactive functional group that can be further modified through esterification, amidation, or other coupling reactions. This dual functionality makes 4-Bromo-3-(2-chloropropanoyl)cinnamic acid particularly useful in constructing complex molecular architectures.

In recent years, there has been growing interest in halogenated cinnamic acids due to their potential applications in medicinal chemistry. The bromo and chloro substituents not only enhance electrophilicity but also contribute to metabolic stability, which are crucial factors in drug design. Several studies have highlighted the role of halogenated aromatic compounds in modulating biological pathways, including inflammation, apoptosis, and cell proliferation. The structural features of 4-Bromo-3-(2-chloropropanoyl)cinnamic acid align well with these trends, making it a promising candidate for further exploration.

One of the most compelling aspects of 4-Bromo-3-(2-chloropropanoyl)cinnamic acid is its utility as a precursor in the synthesis of biologically active molecules. For instance, researchers have leveraged its reactivity to develop novel inhibitors targeting enzymes involved in cancer metabolism. The chloropropanoyl group can be easily converted into amides or esters, which are common pharmacophores in drug molecules. Additionally, the bromo atom serves as a handle for cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings, enabling the introduction of aryl or heteroaryl groups into the molecular framework.

Recent advancements in computational chemistry have further underscored the importance of halogenated cinnamic acids like 4-Bromo-3-(2-chloropropanoyl)cinnamic acid. Molecular modeling studies have revealed that these compounds exhibit favorable interactions with biological targets due to their ability to engage both hydrophobic and polar pockets within protein binding sites. This has led to the identification of several hit compounds that show promise in preclinical studies. The structural flexibility offered by the chloropropanoyl side chain allows for fine-tuning of physicochemical properties such as solubility and bioavailability, which are essential for successful drug development.

The synthesis of 4-Bromo-3-(2-chloropropanoyl)cinnamic acid itself presents an interesting challenge due to the need to introduce both bromine and chlorine substituents at specific positions on the cinnamic acid backbone. Traditional synthetic routes often involve multi-step sequences involving halogenation and functional group transformations. However, recent methodologies have focused on more efficient one-pot or sequential reactions that minimize byproduct formation and improve yields. These innovations are critical for ensuring scalability and cost-effectiveness in pharmaceutical manufacturing.

From a biochemical perspective, 4-Bromo-3-(2-chloropropanoyl)cinnamic acid has been investigated for its potential role as an intermediate in natural product biosynthesis. Some studies suggest that structurally similar compounds may be produced by microorganisms as part of their metabolic pathways. By studying these natural processes, researchers aim to uncover new biosynthetic routes that could be harnessed for producing complex drug molecules more efficiently. The presence of both halogen atoms makes 4-Bromo-3-(2-chloropropanoyl)cinnamic acid an intriguing candidate for such investigations.

The pharmacological profile of derivatives derived from 4-Bromo-3-(2-chloropropanoyl)cinnamic acid continues to be an area of active research. Preclinical data indicate that certain analogs exhibit anti-inflammatory and anti-protozoal activities, which could translate into therapeutic benefits for conditions such as rheumatoid arthritis or malaria infections. The ability to modify both the bromo and chloro substituents allows for systematic exploration of structure-activity relationships (SAR), providing insights into how different functional groups influence biological activity.

In conclusion,4-Bromo-3-(2-chloropropanoyl)cinnamic acid (CAS No. 1807424-92-5) represents a fascinating compound with significant potential in pharmaceutical research and development. Its unique structural features—comprising both bromine and chlorine substituents on a cinnamic acid backbone—make it a versatile intermediate for synthesizing novel bioactive molecules. As our understanding of halogenated compounds grows, so too does the promise they hold for addressing unmet medical needs through innovative drug design strategies.